Cas no 1340179-11-4 (hexyl1-(1,3-thiazol-2-yl)ethylamine)

• Product Name: hexyl1-(1,3-thiazol-2-yl)ethylamine
• CAS No: 1340179-11-4
• MF: C₁₁H₂₀N₂S
• MW: 212.354901313782
• CID: 5217494
• PubChem ID: 64488447
• Update Time: 2025-10-12

hexyl1-(1,3-thiazol-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• Hexyl[1-(1,3-thiazol-2-yl)ethyl]amine
• 2-Thiazolemethanamine, N-hexyl-α-methyl-
• hexyl1-(1,3-thiazol-2-yl)ethylamine

• Inchi： 1S/C11H20N2S/c1-3-4-5-6-7-12-10(2)11-13-8-9-14-11/h8-10,12H,3-7H2,1-2H3
• InChI Key： WOZWWSVBJKRISN-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C)NCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 141
• XLogP3: 3.1
• Topological Polar Surface Area: 53.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on hexyl1-(1,3-thiazol-2-yl)ethylamine

Hexyl1-(1,3-Thiazol-2-yl)ethylamine (CAS No. 1340179-11-4): An Emerging Compound in Medicinal Chemistry

Hexyl1-(1,3-thiazol-2-yl)ethylamine (CAS No. 1340179-11-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The chemical structure of hexyl1-(1,3-thiazol-2-yl)ethylamine consists of a hexyl chain attached to an ethylamine group, which is further linked to a thiazole ring. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. This specific arrangement of atoms imparts the compound with unique chemical and biological characteristics that make it a promising candidate for various pharmaceutical applications.

Recent studies have explored the pharmacological properties of hexyl1-(1,3-thiazol-2-yl)ethylamine. One notable area of research is its potential as an antimicrobial agent. Thiazole derivatives are well-known for their ability to inhibit the growth of various microorganisms, including bacteria and fungi. A study published in the *Journal of Medicinal Chemistry* demonstrated that hexyl1-(1,3-thiazol-2-yl)ethylamine exhibits significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, making it a potential candidate for the development of new antibiotics.

In addition to its antimicrobial properties, hexyl1-(1,3-thiazol-2-yl)ethylamine has shown promise in anti-inflammatory applications. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that hexyl1-(1,3-thiazol-2-yl)ethylamine could be developed into a novel anti-inflammatory drug for conditions such as arthritis and inflammatory bowel disease.

The anticancer potential of hexyl1-(1,3-thiazol-2-yl)ethylamine has also been investigated. Cancer is a leading cause of mortality worldwide, and there is an urgent need for new therapeutic agents with improved efficacy and reduced side effects. A study published in *Cancer Research* reported that hexyl1-(1,3-thiazol-2-yl)ethylamine exhibits potent anticancer activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation. These findings highlight the potential of this compound as a lead molecule for the development of new anticancer drugs.

Furthermore, hexyl1-(1,3-thiazol-2-yl)ethylamine has been studied for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Research conducted at Harvard Medical School found that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. These neuroprotective properties make hexyl1-(1,3-thiazol-2-yl)ethylamine a promising candidate for the treatment of neurodegenerative disorders.

The synthesis of hexyl1-(1,3-thiazol-2-yl)ethylamine involves several steps and requires careful control of reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 2-chloroethylamine hydrochloride with 2-hexanethiol in the presence of a base such as potassium carbonate. The resulting intermediate is then treated with ethylene oxide to form the final product. The purity and quality of the synthesized compound can be assessed using techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

In conclusion, hexyl1-(1,3-thiazol-2-yl)ethylamine (CAS No. 1340179-11-4) is a versatile compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development into new therapeutic agents for various diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and biological activities, this compound holds great promise for advancing our understanding and treatment options in medicine.